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Compound of Interest

Compound Name: 3-Amino-2-bromo-5-chloropyridine

Cat. No.: B1272473

An In-depth Technical Guide to 3-Amino-2-bromo-5-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Amino-2-bromo-5-chloropyridine is a halogenated pyridine derivative with potential
applications in organic synthesis and medicinal chemistry. This document provides a
comprehensive overview of its physical and chemical properties, along with available
experimental data. Due to the limited publicly available information specifically for this
compound (CAS Number: 90902-83-3), this guide also addresses the common confusion with
its isomer, 3-Amino-5-bromo-2-chloropyridine, and provides general synthetic strategies for
related compounds. This guide is intended to be a valuable resource for researchers and
professionals in drug discovery and chemical development.

Chemical and Physical Properties

3-Amino-2-bromo-5-chloropyridine is a solid at room temperature.[1] Its fundamental
properties are summarized in the table below. It is important to note that due to frequent
confusion in supplier databases with its isomer, 3-Amino-5-bromo-2-chloropyridine (CAS:
588729-99-1), careful verification of the specific isomer is crucial.
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Property Value Source(s)

2-Bromo-5-chloropyridin-3-

IUPAC Name .

amine
CAS Number 90902-83-3
Molecular Formula CsHaBrCIN2 [2]
Molecular Weight 207.46 g/mol [2]
Melting Point 144 °C
Appearance Pale Yellow Solid [1]
Purity Typically 297% [3]

Spectral Data

Detailed, verified spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 3-Amino-2-
bromo-5-chloropyridine are not readily available in the public domain. Researchers are
advised to acquire and verify this data upon synthesis or purchase. For reference, spectral data
for the related isomer, 3-Amino-5-bromo-2-chloropyridine, is more commonly reported and may
serve as a comparative tool.[4]

Experimental Protocols
Synthesis

A specific, detailed experimental protocol for the synthesis of 3-Amino-2-bromo-5-
chloropyridine is not explicitly described in the reviewed literature. However, general synthetic
routes for related halopyridines can be adapted. A plausible synthetic approach may involve the
bromination of 3-amino-5-chloropyridine or the amination of 2,3-dibromo-5-chloropyridine.

One common method for the synthesis of brominated pyridines from their amino precursors is
the Sandmeyer reaction. A general procedure for a related compound, 2-bromo-5-
chloropyridine, involves the diazotization of 2-amino-5-chloropyridine with sodium nitrite in the
presence of hydrobromic acid.[5] A similar approach could potentially be adapted for the
synthesis of 3-Amino-2-bromo-5-chloropyridine.
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General Workflow for Synthesis and Purification:
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Caption: General workflow for the synthesis and purification of 3-Amino-2-bromo-5-
chloropyridine.

Purification

Purification of the crude product would likely involve standard techniques such as column
chromatography on silica gel, followed by recrystallization to obtain the final product in high
purity. The choice of solvents for both chromatography and recrystallization would need to be
determined empirically.

Reactivity and Chemical Behavior

The chemical reactivity of 3-Amino-2-bromo-5-chloropyridine is dictated by the interplay of
its functional groups: the amino group, the bromine atom, and the chlorine atom on the pyridine
ring. The amino group is a nucleophile and can undergo various reactions such as acylation
and alkylation. The bromine and chlorine atoms are susceptible to nucleophilic aromatic
substitution, with the bromine atom generally being more reactive. This compound can serve as
a versatile building block in the synthesis of more complex heterocyclic structures.[6]

Biological Activity and Signaling Pathways

As of the date of this document, there is no specific information available in the scientific
literature regarding the biological activity or the involvement of 3-Amino-2-bromo-5-
chloropyridine in any signaling pathways. However, its isomer, 3-Amino-5-bromo-2-
chloropyridine, has been investigated as a potential inhibitor of phosphoinositide 3-kinase delta
(PI3Kd), suggesting that this class of compounds may have relevance in cancer research.[6]
The biological effects of substituted aminobromochloropyridines are an area of active research,
with studies exploring their potential as anticancer and cytotoxic agents.[7][8]

Logical Relationship for Investigating Biological Activity:
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Caption: A logical workflow for the investigation of the biological activity of 3-Amino-2-bromo-
5-chloropyridine.

Applications in Drug Discovery and Organic
Synthesis

Halogenated pyridines are important intermediates in the synthesis of pharmaceuticals and
agrochemicals.[9] 3-Amino-2-bromo-5-chloropyridine, with its multiple functional groups,
represents a valuable scaffold for the generation of diverse chemical libraries for drug
discovery. It can be used as a starting material for the synthesis of more complex molecules
through cross-coupling reactions, nucleophilic substitutions, and other transformations. For
instance, it is a reactant in the preparation of a precursor to an antibacterial cell division
inhibitor.[6]

Safety Information
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Appropriate safety precautions should be taken when handling 3-Amino-2-bromo-5-
chloropyridine. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier
for detailed information on handling, storage, and disposal.

Conclusion

3-Amino-2-bromo-5-chloropyridine is a chemical compound with potential for further
exploration in organic synthesis and medicinal chemistry. This guide has summarized the
currently available physical and chemical properties. A significant challenge in researching this
compound is the frequent confusion with its isomer, and the limited availability of detailed
experimental and biological data. Further research is warranted to fully characterize this
molecule and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1272473#physical-and-chemical-properties-of-3-amino-2-bromo-5-chloropyridine
https://www.benchchem.com/product/b1272473#physical-and-chemical-properties-of-3-amino-2-bromo-5-chloropyridine
https://www.benchchem.com/product/b1272473#physical-and-chemical-properties-of-3-amino-2-bromo-5-chloropyridine
https://www.benchchem.com/product/b1272473#physical-and-chemical-properties-of-3-amino-2-bromo-5-chloropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

